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Compound of Interest

Compound Name: Pentaerythritol triacrylate

Cat. No.: B1198283

For Researchers, Scientists, and Drug Development Professionals: Your safety is paramount
when handling chemical reagents. This guide provides essential, immediate safety and
logistical information for the proper handling and disposal of Pentaerythritol triacrylate,
ensuring a secure laboratory environment.

Pentaerythritol triacrylate is a versatile monomer widely used in various applications.
However, its handling requires strict adherence to safety protocols due to its potential health
hazards. This document outlines the necessary personal protective equipment (PPE),
emergency procedures, and operational and disposal plans to minimize risks and ensure safe
laboratory practices.

Hazard Identification and Classification

Pentaerythritol triacrylate is classified with the following hazards:

Skin Irritation (Category 2)[1][2][3][4]

Serious Eye Irritation (Category 2)[1][2][3][4]

Skin Sensitization (Category 1)[1][2][3][4]

Suspected of causing cancer (Carcinogenicity, Category 2)[1][4]

Toxic to aquatic life with long-lasting effects[1][4]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Pentaerythritol

triacrylate to prevent exposure.

Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
approved standards. A face

shield may also be required.

Protects against splashes and
vapors that can cause serious
eye irritation.[5][6][7]

Hand Protection

Compatible chemical-resistant
gloves (e.g., Nitrile rubber).
Gloves must be inspected prior
to use and disposed of after

contamination.

Prevents skin contact, which
can cause irritation and allergic
skin reactions.[2][3][8]

Respiratory Protection

A NIOSH/MSHA-approved
respirator should be worn if
exposure limits are exceeded
or if irritation is experienced.
For higher-level protection, a
full-face respirator or a
positive-pressure supplied-air
respirator may be necessary.

[2]151(6]

Protects against inhalation of
vapors or mists, which can

cause respiratory irritation.

Body Protection

Impervious protective clothing,
including long-sleeved clothing
and lab coats.[2][5][7]

Minimizes the risk of skin
contact and contamination of

personal clothing.

Occupational Exposure Limits

While OSHA and NIOSH have not established specific permissible exposure limits (PEL) or

recommended exposure limits (REL) for Pentaerythritol triacrylate, the following guideline

exists:
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Organization Limit Notes

8-hour time-weighted average

AIHA (WEEL) 1 mg/mé
(TWA).[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Pentaerythritol triacrylate is crucial for safety.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][5]

o Keep away from incompatible materials such as oxidizing agents, heat, open flames, and
direct sunlight.[1][3][4]

o Store under an inert atmosphere as it can be air-sensitive.[9]

Handling and Use

o Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Ensure an eyewash station and safety shower are readily accessible.[4][9]

Avoid contact with skin, eyes, and clothing.[1][10]

Do not eat, drink, or smoke in the handling area.[1][10]

Wash hands thoroughly after handling.[1][3]

Accidental Release Measures

o Small Spills: Dampen the spilled material with an inert absorbent (e.g., sand, vermiculite)
and transfer it to a suitable, closed container for disposal.[1][8]

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains or waterways.[3][10]
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o Ventilate the area and wash the spill site after the material has been collected.[8][9]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Type First Aid Measures

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1]
Skin Contact Remove contaminated clothing and wash it

before reuse.[5] If skin irritation or a rash occurs,

seek medical attention.[1]

Immediately rinse cautiously with water for at

least 15 minutes, holding the eyelids open.[1]
Eye Contact Remove contact lenses if present and easy to

do.[1] Continue rinsing and seek immediate

medical attention.[1]

Move the person to fresh air.[1][2] If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ) s o
breathing, give artificial respiration.[2] Seek
medical attention if symptoms persist.[1]
Do NOT induce vomiting.[3] Rinse the mouth
) with water.[2][3] Never give anything by mouth
Ingestion

to an unconscious person.[2] Seek immediate

medical attention.[2]

Disposal Plan

Proper disposal of Pentaerythritol triacrylate and its contaminated materials is essential to
prevent environmental contamination.

o Chemical Waste: Dispose of surplus and non-recyclable solutions by contacting a licensed
professional waste disposal service.[2] The material may be burned in a chemical incinerator
equipped with an afterburner and scrubber.[2]
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» Contaminated Packaging: Dispose of contaminated packaging as unused product.[2]
e Environmental Precautions: Do not allow the product to enter drains or surface water.[1][2]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Pentaerythritol

triacrylate from receipt to disposal.
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Safe Handling Workflow for Pentaerythritol Triacrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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